Cas no 391609-56-6 (Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]-)

Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]- structure
391609-56-6 structure
Product Name:Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]-
CAS No:391609-56-6
MF:C16H17N
MW:223.312884092331
CID:299195
PubChem ID:45095519
Update Time:2025-04-19

Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]-
    • Benzenamine, 4-ethyl-N-[(3-methylphenyl)methylene]- (9CI)
    • N-(4-ethylphenyl)-1-(3-methylphenyl)methanimine
    • (Z)-N-(4-Ethylphenyl)-1-(3-methylphenyl)methanimine
    • 391609-56-6
    • DTXSID90667409
    • (E)-N-(4-Ethylphenyl)-1-(3-methylphenyl)methanimine
    • Inchi: 1S/C16H17N/c1-3-14-7-9-16(10-8-14)17-12-15-6-4-5-13(2)11-15/h4-12H,3H2,1-2H3/b17-12+
    • InChI Key: FKBPJBUMGXCRGF-SFQUDFHCSA-N
    • SMILES: N(=C/C1=CC=CC(C)=C1)\C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 223.13621
  • Monoisotopic Mass: 223.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.4A^2

Experimental Properties

  • PSA: 12.36
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